
Technical Guide: Safety and Handling
Precautions for Ethyl 2-bromothiazole-4-

carboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Ethyl 2-bromothiazole-4-

carboxylate

Cat. No.: B012237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Ethyl 2-
bromothiazole-4-carboxylate (CAS No. 100367-77-9). The following sections detail the

chemical's properties, associated hazards, recommended handling procedures, and

emergency protocols to ensure its safe use in a laboratory setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Ethyl 2-bromothiazole-4-
carboxylate is presented in Table 1. This data is essential for understanding its behavior under

various laboratory conditions.
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Property Value Reference

Molecular Formula C₆H₆BrNO₂S [1]

Molecular Weight 236.09 g/mol [1]

Appearance Powder [1]

Melting Point 67-71 °C [1]

Flash Point > 110 °C (> 230 °F) [1]

Storage Temperature 2-8°C [1]

Hazard Identification and Classification
Ethyl 2-bromothiazole-4-carboxylate is classified as a substance with potential health

hazards. A summary of its hazard classification is provided in Table 2.
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Hazard Class Category
Precautionary
Statement

Reference

Acute toxicity, Oral Category 4
P264, P270,

P301+P312, P501
[2]

Acute toxicity, Dermal Category 4

P280, P302+P352,

P312, P362+P364,

P501

[2]

Skin irritation -

P264, P280,

P302+P352,

P332+P313,

P362+P364

[2]

Eye irritation -

P264, P280,

P305+P351+P338,

P337+P313

[2]

Specific target organ

toxicity, single

exposure (respiratory

tract irritation)

-

P261, P271,

P304+P340, P312,

P403+P233, P405,

P501

[2]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is paramount when handling Ethyl 2-bromothiazole-4-
carboxylate.

Personal Protective Equipment (PPE)
A fundamental aspect of safe handling involves the consistent use of appropriate personal

protective equipment.
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Personal Protective Equipment (PPE)

Eye Protection
(Goggles/Face Shield)

Hand Protection
(Chemical-resistant gloves)

Body Protection
(Lab coat)

Respiratory Protection
(Use in well-ventilated area or with respirator) Proceed with ExperimentBefore Handling Chemical Wear

Click to download full resolution via product page

Caption: Required Personal Protective Equipment Workflow.

Handling Procedures
Ventilation: Always handle Ethyl 2-bromothiazole-4-carboxylate in a well-ventilated area,

such as a chemical fume hood, to minimize inhalation of dust or vapors.[2]

Avoid Contact: Prevent contact with skin, eyes, and clothing by wearing the appropriate PPE.

[2]

Grounding: For procedures that may generate static electricity, ensure that containers and

receiving equipment are properly grounded and bonded.

Tools: Use non-sparking tools when handling the solid material.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[2]

Storage Conditions
Proper storage is crucial to maintain the integrity and stability of the compound.

Container: Keep the container tightly closed in a dry and cool place.[2]

Inert Atmosphere: For long-term storage and to maintain product quality, store under an inert

atmosphere.[2]

Light and Moisture: Protect from light and moisture.[2]

Incompatibilities: Store away from strong oxidizing agents.[2]
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Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
Exposure Route First-Aid Protocol Reference

Inhalation

Move the victim to fresh air

and keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[2]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes. If skin

irritation persists, call a

physician.

[2]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[2]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Get medical

attention if symptoms occur.

[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[3]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides

(NOx), sulfur oxides, and hydrogen bromide.[2][3]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[2]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Keep

in suitable, closed containers for disposal.[2]

Stability and Reactivity
Understanding the chemical stability and reactivity is essential for preventing hazardous

situations.

Ethyl 2-bromothiazole-4-carboxylate

Conditions to Avoid Incompatible Materials

Hazardous Decomposition Products

Ethyl 2-bromothiazole-4-carboxylate

Excess Heat Light Exposure Moisture Strong Oxidizing Agents

Carbon Monoxide (CO)

leads to

Carbon Dioxide (CO2)

leads to

Nitrogen Oxides (NOx)

leads to

Sulfur Oxides

leads to

Hydrogen Bromide

leads to

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC454610010&productDescription=ETHYL+2-BROMOTHIAZOLE-4-+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC454610010&productDescription=ETHYL+2-BROMOTHIAZOLE-4-+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b012237?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Potential Reactivity and Decomposition Pathways.

Reactivity: No information available.

Chemical Stability: Stable under recommended storage conditions.[3]

Conditions to Avoid: Incompatible products, excess heat, and dust formation.[3] Protect from

light and moisture.[2]

Incompatible Materials: Strong oxidizing agents.[2]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, nitrogen oxides, sulfur oxides, and hydrogen bromide.[2][3]

Toxicological Information
The toxicological properties have not been fully investigated. The available data suggests the

following:

Toxicity Type Value

Acute Oral Toxicity Category 4 (ATE = 300 - 2000 mg/kg)[2]

Acute Dermal Toxicity Category 4 (ATE = 1000 - 2000 mg/kg)[2]

Disposal Considerations
Waste materials should be disposed of in accordance with local, state, and federal regulations.

Contact a licensed professional waste disposal service to dispose of this material.[2]

Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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